Cas no 2680900-66-5 (benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate)

• Product Name: benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate
• CAS No: 2680900-66-5
• MF: C₁₇H₁₃BrClN₃O₃
• MW: 422.660422086716
• CID: 5627760
• PubChem ID: 165934857
• Update Time: 2025-06-12

benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate
• 2680900-66-5
• EN300-28303996

• Inchi： 1S/C17H13BrClN3O3/c1-24-11-7-12-14(13(18)8-11)20-16(19)21-15(12)22-17(23)25-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,20,21,22,23)
• InChI Key： UIXCOGRDLTXCFS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C(N=C(N=C21)Cl)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 420.98288g/mol
• Monoisotopic Mass: 420.98288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.3Ų

Additional information on benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate

Benzyl N-(8-Bromo-2-Chloro-6-Methoxyquinazolin-4-yl)carbamate (CAS No. 2680900-66-5): An Overview of a Promising Compound in Medicinal Chemistry

Benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate (CAS No. 2680900-66-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique quinazoline core and functional groups, has been the subject of extensive research, particularly in the areas of cancer treatment and enzyme inhibition.

The quinazoline scaffold is a well-known and versatile structure in medicinal chemistry, often found in compounds with diverse biological activities. The presence of the 8-bromo, 2-chloro, and 6-methoxy substituents on the quinazoline ring imparts specific pharmacological properties to the molecule, making it a valuable candidate for further investigation. The benzyl carbamate moiety, attached to the nitrogen atom of the quinazoline ring, adds additional complexity and functionality to the compound.

Recent studies have highlighted the potential of benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate as a potent inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the activity of EGFR (Epidermal Growth Factor Receptor), a key target in many types of cancer. The inhibition of EGFR can lead to reduced cell proliferation and tumor growth, making this compound a promising candidate for anticancer drug development.

Moreover, the compound has shown promising results in preclinical studies. In vitro assays have revealed that benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate exhibits selective cytotoxicity against various cancer cell lines, including those derived from lung, breast, and colon cancers. This selectivity is crucial for minimizing side effects and improving the therapeutic index of potential drugs.

The mechanism of action of benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate involves its ability to bind to specific protein targets within cancer cells. The quinazoline core is known for its ability to form hydrogen bonds and hydrophobic interactions with target proteins, while the benzyl carbamate group may contribute to additional stabilizing interactions. These interactions are essential for the compound's efficacy as an enzyme inhibitor.

In addition to its anticancer properties, benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate has also been investigated for its potential as an antiviral agent. Preliminary studies have shown that this compound can inhibit the replication of certain viruses by interfering with viral enzymes. This dual functionality makes it an attractive candidate for further exploration in both oncology and virology.

The synthesis of benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate involves several steps, including the formation of the quinazoline core and subsequent functionalization with the bromo, chloro, methoxy, and benzyl carbamate groups. Advanced synthetic techniques and catalysts have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate. Preclinical studies are ongoing to evaluate its safety profile and determine optimal dosing regimens. Clinical trials will be essential to validate its efficacy and safety in human subjects.

In conclusion, benzyl N-(8-bromo-2-chloro-6-methoxyquinazolin-4-yl)carbamate (CAS No. 2680900-66-5) represents a significant advancement in medicinal chemistry. Its unique structure and biological activities make it a promising candidate for further development as a therapeutic agent. Continued research will undoubtedly uncover more about its potential applications and contribute to advancements in drug discovery and development.